Cas no 1227210-31-2 (1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-1H-pyrazole
• CAS No: 1227210-31-2
• MF: C₆H₇Br₂N₃O₂
• MW: 312.946679353714
• CID: 1215504
• PubChem ID: 57502083
• Update Time: 2025-04-20

1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-1H-pyrazole
• DB-310853
• SCHEMBL173569
• A1-09036
• 1H-Pyrazole, 1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-
• KOEOHTKJNSKFKF-UHFFFAOYSA-N
• 1227210-31-2
• DTXSID001219896
• 1-(2-bromoethyl)-5-(bromomethyl)-3-nitropyrazole

• Inchi： 1S/C6H7Br2N3O2/c7-1-2-10-5(4-8)3-6(9-10)11(12)13/h3H,1-2,4H2
• InChI Key： KOEOHTKJNSKFKF-UHFFFAOYSA-N
• SMILES： BrCC1=CC([N+](=O)[O-])=NN1CCBr

Computed Properties

• Exact Mass: 310.89051
• Monoisotopic Mass: 310.89050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 409.1±40.0 °C at 760 mmHg
• Flash Point: 201.2±27.3 °C
• PSA: 60.96
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-bromoethyl)-5-(bromomethyl)-3-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)